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Compound of Interest

Compound Name:
1-(5-Bromo-2-

nitrophenyl)ethanone

Cat. No.: B1281013 Get Quote

An In-depth Technical Guide to the Hazards and Safety Information for 1-(5-Bromo-2-
nitrophenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from publicly available safety data sheets and

chemical information resources. It is intended for informational purposes for trained

professionals and does not constitute a comprehensive safety assessment. Always consult the

most current Safety Data Sheet (SDS) from your supplier before handling this chemical and

adhere to all institutional and regulatory safety protocols.

Chemical Identification
IUPAC Name 1-(5-bromo-2-nitrophenyl)ethanone[1]

Synonyms
5'-Bromo-2'-nitroacetophenone, 5-Bromo-2-

nitroacetophenone[2]

CAS Number 41877-24-1[1][3]

Molecular Formula C8H6BrNO3[2]

Molecular Weight 244.04 g/mol [1]

Chemical Structure
InChI=1S/C8H6BrNO3/c1-5(11)7-4-6(9)2-3-

8(7)10(12)13/h2-4H,1H3[1][3]
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Hazard Identification and Classification
1-(5-Bromo-2-nitrophenyl)ethanone is classified as a hazardous substance. The following

table summarizes its GHS classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[4]

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[5]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[5]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[5]

Signal Word:Warning[3][5]

GHS Pictogram:

alt text

Precautionary Statements:[3][5]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.[5]

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[5]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

P312: Call a POISON CENTER or doctor if you feel unwell.[5]

P330: Rinse mouth.

P362+P364: Take off contaminated clothing and wash it before reuse.[5]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[5]

P405: Store locked up.[5]

P501: Dispose of contents/container to an approved waste disposal plant.[5]

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of 1-(5-Bromo-2-
nitrophenyl)ethanone.

Property Value

Physical Form Solid[3]

Appearance Off-white to yellow solid[2]

Melting Point 92-94 °C[2] or 97 °C[3]

Boiling Point (Predicted) 345.6 ± 27.0 °C at 760 mmHg[2][3]

Density (Predicted) 1.637 ± 0.06 g/cm³[2]

Quantitative Toxicity Data: No specific quantitative toxicity data, such as LD50 or LC50 values,

for 1-(5-Bromo-2-nitrophenyl)ethanone were found in the reviewed literature. It is

recommended to handle this compound with the caution appropriate for a substance that is

harmful if swallowed or inhaled.
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Handling, Storage, and Personal Protective
Equipment (PPE)
4.1. Safe Handling Protocol

Due to the hazardous nature of this compound, strict adherence to the following handling

protocol is mandatory. This protocol is a general guideline and should be adapted to specific

laboratory conditions and procedures.

Engineering Controls: All work with 1-(5-Bromo-2-nitrophenyl)ethanone solid or solutions

should be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.

[6] An eyewash station and safety shower must be readily accessible.[6]

Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles with side shields or a full-face shield

are required.[6]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[6]

It is advisable to double-glove.[6]

Body Protection: A laboratory coat must be worn. For larger quantities or when there is a

significant risk of splashing, a chemically resistant apron or disposable gown is

recommended.[6]

Respiratory Protection: For handling powders, a NIOSH-approved respirator (e.g., N95 or

higher) should be used to prevent inhalation.[6]

General Hygiene: Avoid contact with skin, eyes, and clothing.[5] Do not eat, drink, or smoke

in the laboratory. Wash hands thoroughly after handling.[5]

4.2. Storage

Store 1-(5-Bromo-2-nitrophenyl)ethanone in a tightly sealed container in a dry, well-

ventilated area at room temperature.[2][7] Keep away from incompatible materials such as

strong oxidizing agents.
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Emergency Procedures
5.1. First-Aid Measures

Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air immediately.[6] If

breathing is difficult, provide oxygen. If the

individual is not breathing, give artificial

respiration.[6] Seek immediate medical

attention.[6]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

all contaminated clothing and shoes.[6] Seek

medical attention if irritation occurs.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5] Remove contact

lenses if present and easy to do so. Continue

rinsing.[5] Seek immediate medical attention.

Ingestion

Do NOT induce vomiting.[5] Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[5] Seek immediate medical

attention.

5.2. Firefighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Special Hazards: Thermal decomposition may produce toxic fumes, including carbon oxides,

nitrogen oxides (NOx), and hydrogen bromide gas.[4]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[4]
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5.3. Accidental Release Measures

The following workflow outlines the procedure for managing a small chemical spill of 1-(5-
Bromo-2-nitrophenyl)ethanone. For large spills, evacuate the area and contact emergency

services.

Immediate Response Containment & Cleanup Decontamination & Reporting

Evacuate Immediate Area & Alert Others Assess Spill & Identify Risks
Once safe

Don Appropriate PPEProceed with cleanup Contain the Spill with Absorbent Material Absorb the Spilled Material Collect Contaminated Material into a Labeled Waste Container Decontaminate the Spill Area Dispose of Waste According to Regulations Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Detailed Spill Cleanup Protocol:

Immediate Response:

Alert personnel in the immediate vicinity and evacuate the area.

If the spill is significant or you are not trained to handle it, contact your institution's

emergency response team.

Containment and Cleanup:

Don the appropriate personal protective equipment (PPE) as outlined in Section 4.1.[8]

For a solid spill, carefully sweep the material to avoid raising dust and place it into a

labeled, sealed container for hazardous waste disposal.

For a solution, cover the spill with an inert absorbent material like sand or vermiculite,

starting from the outside and working inwards to prevent spreading.[9]
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Once the material is absorbed, scoop it into a labeled, sealable container for hazardous

waste.[8]

Decontamination and Reporting:

Wipe the spill area with a damp cloth or paper towels, working from the outside in. Place

all cleaning materials into the hazardous waste container.

Wash the spill area with soap and water.[10]

Remove and dispose of all contaminated PPE as hazardous waste.

Wash hands and any exposed skin thoroughly.

Document and report the spill according to your laboratory's safety protocols.[8]

Logical Relationships in Safety Procedures
The following diagram illustrates the logical flow of actions and decisions from initial handling to

potential emergency response.
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Handling 1-(5-Bromo-2-nitrophenyl)ethanone

Follow Safe Handling Protocol (Sec 4.1)

Emergency Occurs?

Chemical Spill

Yes, Spill

Personal Exposure

Yes, Exposure

Fire

Yes, Fire

Safe Completion of Work

No

Follow Spill Response Protocol (Sec 5.3) Administer First Aid (Sec 5.1) Follow Firefighting Measures (Sec 5.2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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